1-(Cyclohex-3-ene-1-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine

• IUPAC Name: cyclohex-3-en-1-yl-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C13H18N4OS/c18-13(11-4-2-1-3-5-11)17-8-6-16(7-9-17)12-10-14-19-15-12/h1-2,10-11H,3-9H2
• InChI Key: KGYVAQOXZCSKTB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)N2CCN(CC2)C3=NSN=C3
• Molecular Formula: C13H18N4OS
• Molecular Weight: 278.38 g/mol

Description

1-(Cyclohex-3-ene-1-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug design, and neuroscience research. This compound is a piperazine derivative that contains a thiadiazole ring and a cyclohexene moiety, which makes it a unique and interesting molecule to study.

Scientific Research Applications

Synthesis and Biological Activities

1,3,4-Thiadiazole amide compounds containing piperazine have been synthesized and analyzed for their biological activities, such as antibacterial and antiviral properties. The synthesis process involves aminothiourea and carbon disulfide as starting materials, leading to compounds with inhibitory effects on Xanthomonas campestris pv. oryzae and certain antiviral activity against tobacco mosaic virus (Xia, 2015).

Antimicrobial Screening

Novel 1,3,4-thiadiazoles, 1,2,4-triazoles, and 1,3,4-oxadiazoles containing a piperazine nucleus have been synthesized and tested for their antimicrobial activity. Some of these compounds have shown moderate activity towards Bacillus Subtilis and Escherichia Coli, highlighting their potential in developing new antibacterial agents (Deshmukh et al., 2017).

Anticancer Activity

Compounds featuring a 1,3,4-thiadiazole base linked to piperazine have been explored for their anticancer potential. Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have shown potent bacterial biofilm and MurB enzyme inhibitory activities, indicating their relevance in cancer research for targeting bacterial infections and enzyme systems related to cancer growth (Mekky & Sanad, 2020).

Anticonvulsant Activity

The development of 2,5-disubstituted-1,3,4-thiadiazole derivatives and their evaluation for anticonvulsant activity demonstrate the potential of piperazine-containing compounds in neurological applications. Some derivatives were potent anticonvulsants in MES tests, showing the versatility of this structural motif in addressing diverse health conditions (Harish et al., 2014).

Antimycobacterial Agents

1,3,4-Thiadiazole and piperazine fused hybrid quinazoline derivatives have been synthesized for antimycobacterial activity. These compounds have shown strong efficacy against Mycobacterium H37Rv strain, presenting a new avenue for tuberculosis treatment research (Patel & Rohit, 2021).